Cas no 904667-65-8 (Daturametelin I)

• Product Name: Daturametelin I
• CAS No: 904667-65-8
• Molecular Formula: C₃₄H₄₈O₁₀
• Molecular Weight: 616.738931655884
• CID: 837621
• PubChem ID: 91895479

Daturametelin I Properties

Names and Identifiers

• DaturaMetelin I
• W2817
• FS-9141
• 904667-65-8
• AKOS032961799
• [ "" ]

• InChIKey： ZKPXDCPRHDFPTL-UWOSJZGMSA-N
• Inchi： 1S/C34H48O10/c1-16-12-24(43-31(41)19(16)15-42-32-30(40)29(39)28(38)25(14-35)44-32)17(2)20-8-9-21-27-22(10-11-33(20,21)3)34(4)18(13-23(27)36)6-5-7-26(34)37/h5-6,13,17,20-25,27-30,32,35-36,38-40H,7-12,14-15H2,1-4H3/t17-,20+,21-,22-,23+,24+,25+,27-,28+,29-,30+,32+,33+,34-/m0/s1
• SMILES： O[C@@H]1C=C2C=CCC([C@]2(C)[C@@H]2[C@@H]1[C@@H]1CC[C@H]([C@@H]([C@@H]3OC(=O)C(CO[C@H]4[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O4)=C(C)C3)C)[C@]1(CC2)C)=O

Computed Properties

• Exact Mass: 616.32474772g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 6
• Monoisotopic Mass: 616.32474772g/mol
• Heavy Atom Count: 44
• Complexity: 1260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 163

Experimental Properties

• Boiling Point: 828.8±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 261.6±27.8 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives